Cas no 36915-65-8 (Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1))

Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1) structure
36915-65-8 structure
Product Name:Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1)
CAS No:36915-65-8
MF:C18H35NaO5S
MW:386.522276163101
CID:307023
PubChem ID:23688965
Update Time:2025-04-19

Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,2-sulfoethyl ester, sodium salt (1:1)
    • sodium,2-hexadecanoyloxyethanesulfonate
    • Hexadecanoic acid, 2-sulfoethyl ester, sodium salt
    • sodium 2-(hexadecanoyloxy)ethanesulfonate
    • Sodium 2-(palmitoyloxy)ethane-1-sulphonate
    • 36915-65-8
    • NS00030119
    • O4087ZSO8U
    • SCHEMBL9713176
    • Hexadecanoic acid, 2-sulfoethyl ester, sodium salt (1:1)
    • Q27285300
    • EINECS 253-273-5
    • Sodium palmitoyl isethionate
    • UNII-O4087ZSO8U
    • DTXSID4042040
    • Sodium 2-(palmitoyloxy)ethane-1-sulfonate
    • Inchi: 1S/C18H36O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(19)23-16-17-24(20,21)22;/h2-17H2,1H3,(H,20,21,22);/q;+1/p-1
    • InChI Key: KWFZLOFTBBTQIE-UHFFFAOYSA-M
    • SMILES: S(CCOC(CCCCCCCCCCCCCCC)=O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 386.21045
  • Monoisotopic Mass: 386.21028967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 393
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • PSA: 83.5
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